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CAP3 Experiment Troubleshooting Center

This technical support center provides troubleshooting guidance for researchers, scientists,
and drug development professionals encountering inconsistent results in CAP3 DNA sequence
assembly experiments.

Frequently Asked Questions (FAQS)

My CAP3 assembly results are inconsistent across different runs with the same input data.
What could be the cause?

Inconsistent results with identical data and parameters are highly unusual for a deterministic
program like CAP3. If you are experiencing this, the issue likely lies in the environment or the
way the program is being executed. Consider the following:

+ System Environment: Are you running the experiments on different machines with potentially
different versions of CAP3 or underlying system libraries? Ensure the execution environment
is identical.
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e Resource Allocation: In a high-performance computing environment, are you allocating the
same amount of memory and CPU time for each run? Insufficient resources could potentially
lead to premature termination or errors that manifest as inconsistent outputs.[1]

o File System Issues: Intermittent network file system (NFS) issues or local disk errors could
lead to problems in reading input files or writing output files, causing failed or truncated runs
that appear inconsistent.

Why am | getting a different number of contigs each time | adjust the parameters?

The number of contigs is highly sensitive to the assembly parameters. Different parameter sets
will change how reads are overlapped and assembled. Key parameters influencing contig
number include:

o Overlap Length Cutoff (-0): A shorter cutoff may lead to more aggressive assembly and fewer
contigs, but also increases the risk of misassemblies. A longer cutoff is more stringent,
potentially resulting in more, but more reliable, contigs.

o Overlap Percent Identity Cutoff (-p): Higher identity cutoffs are stricter and can fragment the
assembly into more contigs, especially in regions with sequencing errors or polymorphism.
Lowering this value may reduce contig numbers but can merge reads that are not truly from
the same genomic region.[2][3]

o Overlap Similarity Score Cutoff (-s): This score is influenced by match, mismatch, and gap
scores. Adjusting these will change which overlaps are considered significant enough for
assembly.[2][4]

Refer to the parameter tables below for a more detailed guide on how these settings affect the
assembly.

What are the most common sources of error leading to poor assembly results?

Poor assembly results, such as a high number of singlets, fragmented contigs, or
misassemblies, often stem from the quality of the input sequencing data. Common issues
include:
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o Low-Quality Sequence Data: The presence of low-quality bases (often at the 5" and 3' ends
of reads) can obscure true overlaps. While CAP3 has a built-in capability to clip these
regions, the parameters for clipping need to be set appropriately.[4][5][6]

o Contamination: The presence of vector sequences, adapter sequences, or DNA from other
organisms will lead to incorrect assemblies. It is crucial to screen for and remove these
contaminants before assembly.

o Repetitive Elements: Repetitive sequences in the genome can cause reads from different
genomic locations to be assembled into the same contig, leading to misassemblies. The use
of forward-reverse constraints in CAP3 is specifically designed to help resolve some of these
issues.[5][7]

e PCR Artifacts: Errors introduced during PCR amplification, such as chimeras or stutter in
homopolymer regions, can complicate the assembly process.[8][9]

Troubleshooting Guides
Issue 1: High Number of Singlets

A large number of singlets (reads not assembled into any contig) can indicate a problem with
either the data quality or the assembly parameters.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for a high number of singlets.

Issue 2: Contigs are too Fragmented

If your assembly results in many short contigs instead of a few long ones, it may be due to
stringent parameters, insufficient read coverage, or repetitive regions.

Troubleshooting Steps:

o Review Forward-Reverse Constraints: Ensure you have provided a constraints file (.con) and
that the distance parameters are correctly specified. CAP3 uses these constraints to link
contigs together.[4][5][7]

¢ Adjust Overlap Parameters:

o Decrease the overlap percent identity (-p) to allow for more mismatches, which can help
bridge contigs in regions with sequencing errors.

o Decrease the overlap length cutoff (-0) to consider shorter overlaps.
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e Check for Coverage Gaps: Low coverage in certain genomic regions will naturally lead to
breaks in the assembly. You may need to generate more sequencing data to span these

gaps.

e Analyze Repeat Content: If the fragmentation occurs around repetitive elements, it can be
very difficult to resolve with short reads alone. Longer reads or mate-pair libraries can help
span these regions.

CAP3 Experimental Protocols
In Silico Assembly Protocol

o Data Pre-processing:

o Quality Control: Assess the quality of your raw sequencing reads using a tool like FastQC.
Note the presence of adapter sequences, low-quality regions, and other potential issues.

o Trimming and Filtering: Use a tool like Trimmomatic or BBDuk to remove adapter
sequences, trim low-quality bases from the ends of reads, and discard reads that are too
short after trimming.

o Vector Screening: Use a tool like vecscreen or BLAST to identify and remove any vector
contamination from your reads.

e Input File Preparation:

o Sequence File: Combine all your pre-processed reads into a single FASTA file. This will be
the main input for CAP3.[1][4]

o Quality File (Optional): If you have per-base quality scores (e.g., from Sanger
sequencing), create a corresponding .qual file in the same format as Phrap.[3][4]

o Constraint File (Optional but Recommended): If you have paired-end or mate-pair reads,
generate a forward-reverse constraint file (.con). This file tells CAP3 which pairs of reads
are expected to be oriented towards each other within a certain distance range.[4][5]

e Running CAP3:
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o Execute CAP3 from the command line, providing the input FASTA file and any desired
options.

o Example command: cap3 your_reads.fasta -0 40 -p 95 > your_assembly.cap

o Output Analysis:

[e]

.contigs: A FASTA file containing the consensus sequences of the assembled contigs.[1]

o

.singlets: A FASTA file containing reads that were not assembled.[1]

[¢]

.ace: An ACE file that can be viewed in assembly viewers like Consed or Tablet to inspect
the alignment of reads within each contig.[4]

[¢]

.info: A file containing additional information and statistics about the assembly.[4]

Data Presentation: Key CAP3 Parameters

The following table summarizes key CAP3 parameters that can be adjusted to troubleshoot
and optimize your assembly. Default values may vary between versions.
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Command Line
Parameter
Flag

Description

Impact on
Inconsistent/Poor
Results

Overlap Length Cutoff -0

Minimum length of an
overlap in base pairs

to be considered.

A value that is too
high can lead to a
fragmented assembly
(more contigs). A
value that is too low
can lead to

misassemblies.

Overlap % ldentity
Cutoff

Minimum percent
identity of an overlap

to be considered.

A value that is too
high can fragment the
assembly, especially
with noisy data. A
value that is too low
can cause chimeric

contigs.

Clipping Quality Cutoff  -c

Base quality cutoff for
clipping 5' and 3' poor

regions.

If this value is too low,
poor quality ends may
be included, leading to
incorrect overlaps and
fragmented

assemblies.

Max Qscore at

An overlap is removed

if the sum of quality

A lower value
enforces higher

quality overlaps,

) -d scores at mismatching _ _
Differences ] which can increase
bases is greater than _
) the number of contigs
this value. .
but improve accuracy.
Forward-Reverse -u Minimum number of Incorrectly setting this

Constraints

constraints required to
make a correction to

the assembly.

or not providing a
constraint file can
prevent CAP3 from

correcting
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misassemblies

caused by repeats.

Visualizations
CAP3 Assembly Workflow

This diagram illustrates the major stages of the CAP3 assembly process.
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Caption: High-level workflow of the CAP3 DNA assembly program.
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Forward-Reverse Constraints Logic

This diagram explains how forward-reverse constraints help to order and orient contigs.

Paired Reads from a Single Clone

Forward Read (F1) Reverse Read (R1)
\ 1
7
I

1
\
\‘ assembles into II assembles into

X‘Xssembled Contigy

Constraint:
F1 and R1 must be on
opposite strands, pointing

\ !
Contig B
towards each other, within
X kb distance.

Conclusion:
Contig A and Contig B are linked
and their relative orientation is determined.

Click to download full resolution via product page

Caption: Use of forward-reverse constraints to link and orient contigs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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